Cas no 98-80-6 (Phenylboronic acid)

Phenylboronic acid Properties

Names and Identifiers

• phenyboronic
• phenyl-boronicaci
• phenyldihydroxyborane
• t-500
• usafbo-2
• Phenylboronic Acid (contains varying amounts of Anhydride)
• Benzenboronic acid
• Phenylboric Acid: (Benzeneboronic acid)
• Dihydroxyphenylborane
• NSC 66487
• Phenyl-boric acid
• Phenylboric acid
• Benzeneboronic Acid (contains varying amounts of Anhydride)
• Benzeneboronic acid
• Phenylboron dihydroxide
• dihydroxy-phenylborane
• HMS3745G03
• B0857
• BRN 0970972
• Phenylboronic acid;
• BENZENEBORONIC ACID [MI]
• Boric acid, phenyl-
• DB01795
• dihydroxyphenyl borane
• benzene boronic acid
• Ph-B(OH)2
• PHENYL BORONIC ACID
• Phenylboronicacid
• USAF BO-2
• Borophenylic acid
• SY001599
• BCP22775
• penylboronic acid
• CHEMBL21485
• WLN: QBQR
• EINECS 202-701-9
• HMS3604B07
• Phenyl-d5-boronic acid;Phenylboronic acid-d5
• PhB(OH)2
• NCGC00249450-01
• L12H7B02G5
• Phenylboronic acid
• Kyselina fenylborita
• W-100062
• AS-2259
• CS-W001090
• UNII-L12H7B02G5
• InChI=1/C6H7BO2/c8-7(9)6-4-2-1-3-5-6/h1-5,8-9
• Acide phenylborique
• BCP30011
• 2,3,4,5,6-pentadeuteriumbenzeneboronic acid
• benzene-boronic acid
• AI3-18036
• phenyl boronoic acid
• phenyl boronicacid
• phenyboronic acid
• BDBM26996
• F3146-0086
• C6H7BO2
• Phenylboronic acid, purum, >=97.0% (HPLC)
• SY257095
• Acide phenylborique [French]
• AKOS000264727
• A845913
• FT-0631515
• Phenylboronic Acid (95%)
• C6H5B(OH)2
• Kyselina fenylborita [Czech]
• CHEBI:44923
• Q408739
• NSC66487
• Dihydroxy(phenyl)borane
• HY-W001090
• 4-16-00-01654 (Beilstein Handbook Reference)
• MFCD00002103
• NSC-66487
• Z111782400
• B-(Phenyl-2,3,4,5,6-d5)boronic acid
• 98-80-6
• B-phenyl-boronic acid
• SCHEMBL4453
• phenylboranediol
• Phenylboronic acid, 95%
• MFCD02093711
• phenyl-boronic acid
• AC-1888
• Boronic acid, phenyl-
• GEO-02109
• J-802271
• EN300-35190
• Boronic acid, B-phenyl-
• DTXSID9059179
• Phenylboronic acid, 22
• AM20060348
• NS00022921
• STK891157
• Phenylboronic acid;Phenylboron dihydroxide
• DB-009795
• B-Phenylboronic Acid; Dihydroxyphenylborane; NSC 66487; Phenylboric Acid; Phenylboronic Acid; Phenyldihydroxyborane
• +Expand

• MDL： MFCD00002103
• InChIKey： HXITXNWTGFUOAU-UHFFFAOYSA-N
• Inchi： 1S/C6H7BO2/c8-7(9)6-4-2-1-3-5-6/h1-5,8-9H
• SMILES： B(C1=CC=CC=C1)(O)O
• BRN： 970972

Computed Properties

• Exact Mass: 122.05391g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 122.05391g/mol
• Monoisotopic Mass: 122.05391g/mol
• Topological Polar Surface Area: 40.5Ų
• Heavy Atom Count: 9
• Complexity: 79.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0

Experimental Properties

• LogP: -0.63360
• PSA: 40.46000
• Merck: 1068
• Refractive Index: 1.534
• Water Partition Coefficient: 10 g/L (20 ºC)
• Boiling Point: 265.9°Cat760mmHg
• Melting Point: 216-219 °C (lit.)
  218-222 °C
• Flash Point: 114.6°C
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
• Color/Form: White crystals
• Solubility: It has little solubility in water, benzene and other solvents, and is easily soluble in ether and methanol.
• Sensitiveness: Easily absorb moisture
• pka: 8.83(at 25℃)
• Density: 1.1300

Phenylboronic acid Security Information

• Symbol: GHS07
• RTECS：CY8575000
• WGK Germany：3
• Safety Instruction： 22-24/25
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：0-6°C
• Risk Phrases： 22
• Signal Word：Warning
• TSCA：Yes
• HazardClass：IRRITANT, MOISTURE SENSITIVE

Phenylboronic acid Customs Data

• HS CODE：29310095